1'-Benzyl-4-(4-methylpiperazin-1-yl)-1,4'-bipiperidine

• IUPAC Name: 1-[1-(1-benzylpiperidin-4-yl)piperidin-4-yl]-4-methylpiperazine
• InChI: InChI=1S/C22H36N4/c1-23-15-17-26(18-16-23)22-9-13-25(14-10-22)21-7-11-24(12-8-21)19-20-5-3-2-4-6-20/h2-6,21-22H,7-19H2,1H3
• InChI Key: MBHSJLXTRRGKBG-UHFFFAOYSA-N
• Canonical SMILES: CN1CCN(CC1)C2CCN(CC2)C3CCN(CC3)CC4=CC=CC=C4
• Molecular Formula: C22H36N4
• Molecular Weight: 356.5 g/mol

Description

1’-Benzyl-4-(4-methylpiperazin-1-yl)-1,4’-bipiperidine is a complex organic compound that belongs to the class of piperazine derivatives. Piperazine derivatives are known for their wide range of biological and pharmaceutical activities. This compound is of particular interest due to its unique structure, which includes a benzyl group and a methylpiperazine moiety, making it a valuable subject for various scientific research applications.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1’-Benzyl-4-(4-methylpiperazin-1-yl)-1,4’-bipiperidine typically involves the cyclization of 1,2-diamine derivatives with sulfonium salts. One common method includes the reaction of protected 1,2-diamines with 2-bromoethyldiphenylsulfonium triflate under basic conditions. The key step in this synthesis is the aza-Michael addition between the diamine and the in situ generated sulfonium salt .

Industrial Production Methods

Industrial production methods for this compound are not well-documented in the literature. the general approach would involve scaling up the laboratory synthesis methods, optimizing reaction conditions for higher yields, and ensuring the purity of the final product through various purification techniques.

Chemical Reactions Analysis

Types of Reactions

1’-Benzyl-4-(4-methylpiperazin-1-yl)-1,4’-bipiperidine undergoes several types of chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen from the compound.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen from the compound.

Substitution: This reaction involves the replacement of one functional group in the compound with another.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

Reduction: Common reducing agents include lithium aluminum hydride (LiAlH₄) and sodium borohydride (NaBH₄).

Substitution: Common reagents include halogens (e.g., chlorine, bromine) and nucleophiles (e.g., hydroxide ions, amines).

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield ketones or carboxylic acids, while reduction may yield alcohols or amines.

Scientific Research Applications

1’-Benzyl-4-(4-methylpiperazin-1-yl)-1,4’-bipiperidine has several scientific research applications, including:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Investigated for its potential therapeutic applications, particularly in the treatment of neurological disorders.

Industry: Used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 1’-Benzyl-4-(4-methylpiperazin-1-yl)-1,4’-bipiperidine involves its interaction with specific molecular targets and pathways. The compound is believed to exert its effects by binding to certain receptors or enzymes, thereby modulating their activity. For example, it may inhibit the polymerization of tubulin, leading to the disruption of cellular processes such as cell division .

Comparison with Similar Compounds

Similar Compounds

1-methyl-4-benzylpiperazine (MBZP): A stimulant drug that is chemically similar to 1’-Benzyl-4-(4-methylpiperazin-1-yl)-1,4’-bipiperidine but has a different pharmacological profile.

1-(3-chlorophenyl)piperazine (mCPP): Another piperazine derivative with distinct biological activities.

Uniqueness

1’-Benzyl-4-(4-methylpiperazin-1-yl)-1,4’-bipiperidine is unique due to its specific structural features, which confer distinct chemical and biological properties. Its combination of a benzyl group and a methylpiperazine moiety makes it a versatile compound for various research applications.